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Compound of Interest

Compound Name:
Ethyl 3-morpholino-3-

oxopropanoate

Cat. No.: B2639658 Get Quote

This document provides a comprehensive guide for the proper disposal of Ethyl 3-
morpholino-3-oxopropanoate (CAS No. 37714-64-0), a chemical compound utilized in

various research and development applications. Adherence to these procedures is critical for

ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

This guide is structured to provide not just procedural steps, but also the scientific rationale

behind them, empowering researchers to make informed safety decisions.

Hazard Assessment and Characterization
A thorough understanding of the hazards associated with Ethyl 3-morpholino-3-
oxopropanoate is the foundation of its safe disposal. While a comprehensive Safety Data

Sheet (SDS) with complete hazard and disposal information is not consistently available, an

assessment of its constituent functional groups—a morpholine amide and an ethyl ester—

provides critical insights into its likely hazardous properties.

Morpholine Moiety: The morpholine component is a primary concern. Morpholine itself is

classified as a flammable liquid and is corrosive, capable of causing severe skin burns and

eye damage.[1][2] It is also known to be toxic if absorbed through the skin or inhaled and

may cause damage to the liver and kidneys with prolonged exposure.[1][3] The presence of

the morpholine ring in Ethyl 3-morpholino-3-oxopropanoate suggests that this compound

should be handled with similar precautions.
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Ester Moiety: The ethyl propanoate portion of the molecule is an ester. While simple esters

are not typically highly toxic, they can be irritants. The primary consideration for this

functional group in terms of disposal is its susceptibility to hydrolysis, a key mechanism for

chemical neutralization.[4][5][6][7][8]

Based on this analysis, Ethyl 3-morpholino-3-oxopropanoate should be treated as a

hazardous substance. The primary hazards are likely to be:

Skin and eye irritation or corrosion.

Potential for organ toxicity (liver, kidneys) upon repeated or significant exposure.

A summary of the key data for this compound is presented in Table 1.

Property Value Source

CAS Number 37714-64-0 [9]

Molecular Formula C9H15NO4 [9]

Molecular Weight 201.22 g/mol [9]

Physical Form Solid

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.[9]

[9]

Known Hazard Statements H302 (Harmful if swallowed)

Signal Word Warning

GHS Pictograms GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE)
Due to the anticipated hazards, the following PPE must be worn at all times when handling

Ethyl 3-morpholino-3-oxopropanoate and its waste:
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Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face

shield should also be worn.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for

any signs of degradation or perforation before use.

Body Protection: A laboratory coat is essential. For larger quantities or in the event of a spill,

a chemical-resistant apron should be used.

Respiratory Protection: Handling should be performed in a certified chemical fume hood to

avoid inhalation of any dust or vapors.

Waste Segregation and Collection
Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory

compliance. The following workflow outlines the decision-making process for the collection of

Ethyl 3-morpholino-3-oxopropanoate waste.

Waste Generated:
Ethyl 3-morpholino-3-oxopropanoate

Is the waste mixed
with other chemicals?

Consult Institutional
EHS for guidance on
mixed waste stream.

Yes

Collect in a dedicated,
properly labeled

hazardous waste container.

No

Container must be:
- Chemically compatible

- Securely sealed
- Labeled with 'Hazardous Waste',

  chemical name, and associated hazards.

Store in a designated
Satellite Accumulation Area (SAA).

Click to download full resolution via product page

Caption: Workflow for the segregation and initial collection of Ethyl 3-morpholino-3-
oxopropanoate waste.

Step-by-Step Collection Protocol:

Waste Container Selection: Choose a container that is chemically compatible with Ethyl 3-
morpholino-3-oxopropanoate. A high-density polyethylene (HDPE) container with a screw
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cap is a suitable choice.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Ethyl 3-morpholino-3-oxopropanoate," and the primary associated

hazards (e.g., "Irritant," "Potential Toxin").

Collection: Collect all waste, including any contaminated materials such as pipette tips,

gloves, and weighing paper, directly into the labeled hazardous waste container.

Storage: Keep the waste container securely closed when not in use. Store it in a designated

Satellite Accumulation Area (SAA), which should be located at or near the point of

generation. The SAA must be in a well-ventilated area and away from incompatible

chemicals.

Disposal Procedures
There are two primary routes for the disposal of Ethyl 3-morpholino-3-oxopropanoate waste:

direct disposal via a certified hazardous waste contractor or chemical neutralization prior to

disposal.

The most straightforward and recommended method of disposal is through your institution's

Environmental Health and Safety (EHS) department.

Ensure the hazardous waste container is securely sealed and properly labeled.

Arrange for a waste pickup with your institution's EHS office or their designated hazardous

waste contractor.

Do not mix this waste with other chemical waste streams unless explicitly approved by EHS.

For institutions with the appropriate facilities and EHS approval, chemical neutralization via

hydrolysis can be a viable option to render the compound less hazardous. The ester linkage in

Ethyl 3-morpholino-3-oxopropanoate can be cleaved under basic conditions.

Principle of Saponification: Basic hydrolysis, also known as saponification, will break the ester

bond, yielding the salt of the carboxylic acid and an alcohol.[4][5][6][8] In this case, the

products would be sodium 3-morpholino-3-oxopropanoate and ethanol.
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Experimental Protocol for Neutralization (for evaluation purposes only):

Objective: To neutralize the ester functionality of Ethyl 3-morpholino-3-oxopropanoate via

basic hydrolysis.

Materials:

Ethyl 3-morpholino-3-oxopropanoate waste

1M Sodium Hydroxide (NaOH) solution

Stir plate and stir bar

pH meter or pH strips

Appropriate reaction vessel within a chemical fume hood

Procedure:

In a certified chemical fume hood, place the waste solution in a suitable beaker with a

magnetic stir bar.

Slowly add 1M NaOH solution while stirring. Monitor the pH of the solution.

Continue adding NaOH until the pH is stable in the range of 10-12.

Allow the reaction to stir at room temperature for several hours to ensure complete

hydrolysis.

After the reaction is complete, the resulting solution must be re-evaluated by EHS to

determine its final disposal route. It is likely still considered hazardous waste due to the

presence of the morpholine derivative and will require collection by a certified contractor.
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Waste Material
Perform Basic Hydrolysis

(Saponification)
with NaOH

Products:
- Sodium 3-morpholino-3-oxopropanoate

- Ethanol

Consult EHS for
final disposal of

neutralized solution

Dispose as directed
by EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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